molecular formula C24H34O5S B049500 3-((3,20-Dioxo-17-hydroxypregn-4-en-21-yl)thio)propanoic acid CAS No. 114967-87-2

3-((3,20-Dioxo-17-hydroxypregn-4-en-21-yl)thio)propanoic acid

Cat. No. B049500
CAS RN: 114967-87-2
M. Wt: 434.6 g/mol
InChI Key: UAFRGXAWRASUEZ-UMYBXSPQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions: Monotropein can be synthesized through various chemical reactions involving the glycosylation of iridoid precursors. The synthetic route typically involves the use of glucose as a glycosyl donor and an iridoid aglycone as the acceptor. The reaction is catalyzed by glycosyltransferases under mild conditions to yield monotropein .

Industrial Production Methods: Industrial production of monotropein involves the extraction of the compound from plant sources such as Morinda officinalis. The extraction process includes drying and grinding the plant material, followed by solvent extraction using ethanol or methanol. The extract is then purified using chromatographic techniques to isolate monotropein .

Chemical Reactions Analysis

Types of Reactions: Monotropein undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

Monotropein has a wide range of scientific research applications:

    Chemistry: Used as a precursor for synthesizing other iridoid glycosides and derivatives.

    Biology: Studied for its role in plant metabolism and secondary metabolite biosynthesis.

    Medicine: Investigated for its therapeutic potential in treating osteoporosis, inflammation, oxidative stress, and pain.

    Industry: Utilized in the development of herbal supplements and traditional medicines.

Mechanism of Action

Monotropein exerts its effects through multiple molecular targets and pathways:

    Nuclear Factor-κB Signaling Pathway: Monotropein downregulates this pathway, reducing inflammation and oxidative stress.

    Mitogen-Activated Protein Kinase Signaling Pathway: Inhibition of this pathway contributes to its anti-inflammatory and anti-oxidative effects.

    Nuclear Factor E2-Related Factor 2/Heme Oxygenase-1 Signaling Pathway: Monotropein attenuates the activation of this pathway, providing protection against oxidative damage.

    Mammalian Target of Rapamycin/Autophagy Signaling Pathway: Regulation of this pathway aids in cellular protection and autophagy.

Comparison with Similar Compounds

Monotropein is compared with other iridoid glycosides such as deacetylasperulosidic acid, astragalin, and spiraeoside . While these compounds share similar pharmacological activities, monotropein is unique in its potent anti-osteoporosis and anti-inflammatory effects. Additionally, monotropein’s ability to modulate multiple signaling pathways sets it apart from other iridoid glycosides .

Similar Compounds:

  • Deacetylasperulosidic acid
  • Astragalin (kaempferol 3-O-glucoside)
  • Spiraeoside

Monotropein’s diverse bioactivities and unique mechanisms of action make it a valuable compound for further research and therapeutic applications.

properties

CAS RN

114967-87-2

Molecular Formula

C24H34O5S

Molecular Weight

434.6 g/mol

IUPAC Name

3-[2-[(10R,13S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl]sulfanylpropanoic acid

InChI

InChI=1S/C24H34O5S/c1-22-9-5-16(25)13-15(22)3-4-17-18(22)6-10-23(2)19(17)7-11-24(23,29)20(26)14-30-12-8-21(27)28/h13,17-19,29H,3-12,14H2,1-2H3,(H,27,28)/t17?,18?,19?,22-,23-,24-/m0/s1

InChI Key

UAFRGXAWRASUEZ-UMYBXSPQSA-N

Isomeric SMILES

C[C@]12CCC(=O)C=C1CCC3C2CC[C@]4(C3CC[C@@]4(C(=O)CSCCC(=O)O)O)C

SMILES

CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(=O)CSCCC(=O)O)O)C

Canonical SMILES

CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(=O)CSCCC(=O)O)O)C

synonyms

3-[2-[(10R,13S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl]sulfanylpropanoic acid

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.